Cas no 101117-39-9 (2-Pyrimidinamine, N,4-diphenyl-)

2-Pyrimidinamine, N,4-diphenyl- structure
101117-39-9 structure
Product Name:2-Pyrimidinamine, N,4-diphenyl-
CAS No:101117-39-9
MF:C16H13N3
MW:247.294523000717
CID:1128419
Update Time:2024-07-27

2-Pyrimidinamine, N,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, N,4-diphenyl-
    • Inchi: 1S/C16H13N3/c1-3-7-13(8-4-1)15-11-12-17-16(19-15)18-14-9-5-2-6-10-14/h1-12H,(H,17,18,19)
    • InChI Key: MUJKUTZQKCWMHD-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=CC=C2)=NC=CC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 247.11109

Experimental Properties

  • Density: 1.193±0.06 g/cm3(Predicted)
  • Melting Point: 137-138 °C
  • Boiling Point: 455.1±38.0 °C(Predicted)
  • PSA: 37.81
  • pka: 2.96±0.10(Predicted)
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